Cas no 6873-13-8 (Phellodendrine)

Phellodendrine, an isoquinoline alkaloid, is one of the important characteristic components of cortex phellodendrine Phellodendrine regulates akt/nf- κ B pathway resists AAPH induced oxidative stress Phellodendrine has good antioxidant and anti-inflammatory effects

Phellodendrine structure

Product Name:Phellodendrine

CAS No:6873-13-8

Molecular Formula:C₂₀H₂₄NO₄

Molecular Weight:342.4089

MDL:MFCD11656144

CID:47050

PubChem ID:3081405

Phellodendrine Properties

Names and Identifiers

- Phellodendrine chloride
- PCB No 28
- (7S,13aS)-3,10-dimethoxy-7-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-2,11-diol
- Phellodendrine
- 2,11-dihydroxy-3,10-dimethoxy-7-methyl-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinolinium
- 6H-Dibenzo(a,g)quinolizinium,5,8,13,13a-tetrahydro-2,11-dihydroxy-3,10-dimethoxy-7-methyl-,(7S-cis)
- OB-5 Compound
- Phallodendrin
- Phellodendrin
- A14720
- (7S,13Ar)-3,10-dimethoxy-7-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-2,11
- C20H24NO4+
- CP0071
- s9172
- N2419
- N2479
- X1202
- (13aS)-3,10-dimethoxy-7-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-2,11-di
- 6H-Dibenzo[a,g]quinolizinium, 5,8,13,13a-tetrahydro-2,11-dihydroxy-3,10-dimethoxy-7-methyl-, (7S,13aS)-
- AKOS030573404
- UNII-AR68S526RB
- CS-0008950
- SCHEMBL309711
- C17046
- Q7181238
- N-Methylcoreximine
- 6H-Dibenzo(a,g)quinolizinium, 5,8,13,13a-tetrahydro-2,11-dihydroxy-3,10-dimethoxy-7-methyl-, (7S-cis)-
- (7S,13aS)-5,8,13,13a-Tetrahydro-2,11-dihydroxy-3,10-dimethoxy-7-methyl-6H-dibenzo[a,g]quinolizinium
- CHEBI:80886
- HY-N0427
- FT-0686675
- AR68S526RB
- DTXSID50218855
- 6873-13-8
- PhellodendrineDISCONTINUED. Please see P294565
- 1ST1625
- (7S,13aS)-2,11-Dihydroxy-3,10-dimethoxy-7-methyl-5,6,7,8,13,13a-hexahydroisoquinolino[3,2-a]isoquinolin-7-ium
- B2703-464413
- 3,10-Dimethoxy-7-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-2,11-diol
- DTXCID00141346
- (7S,13aS)-3,10-dimethoxy-7-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino(2,1-b)isoquinolin-7-ium-2,11-diol
- pellodendrine
- +Expand
- MDL： MFCD11656144
- InChIKey： RBBVPNQTBKHOEQ-BJQOMGFOSA-O
- Inchi： 1S/C20H23NO4/c1-21-5-4-12-8-19(24-2)18(23)10-15(12)16(21)6-13-7-17(22)20(25-3)9-14(13)11-21/h7-10,16H,4-6,11H2,1-3H3,(H-,22,23)/p+1/t16-,21?/m0/s1
- SMILES： O(C([H])([H])[H])C1=C(C([H])=C2C(=C1[H])C([H])([H])C([H])([H])[N+]1(C([H])([H])[H])C([H])([H])C3=C([H])C(=C(C([H])=C3C([H])([H])[C@]12[H])O[H])OC([H])([H])[H])O[H]

Computed Properties

Exact Mass: 342.170533g/mol
Surface Charge: 1
XLogP3: 2.6
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 342.170533g/mol
Monoisotopic Mass: 342.170533g/mol
Topological Polar Surface Area: 58.9Å²
Heavy Atom Count: 25
Complexity: 488
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 342.4

Experimental Properties

LogP: 2.87390
PSA: 58.92000
Boiling Point: No data available
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: No data available
Color/Form: Powder

Phellodendrine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FAWF-1mg	phellodendrine	6873-13-8	98%	1mg	$35.00	2024-04-22
A2B Chem LLC	AH13167-20mg	phellodendrine	6873-13-8	98	20mg	$413.00	2024-04-19
Aaron	AR00FB4R-1mg	phellodendrine	6873-13-8	98%	1mg	$17.00
ChemFaces	CFN99143-20mg	Phellodendrine	6873-13-8	>=98%	20mg	$168
ChemScence	CS-0008950-5mg	Phellodendrine	6873-13-8	99.60%	5mg	$99.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP1083-100mg	Phellodendrine	6873-13-8	98%	100mg	$190	2023-09-20
DC Chemicals	DCH-022-20 mg	Phellodendrine	6873-13-8	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D660291-20mg	Phellodendrine	6873-13-8	98% (HPLC)	20mg	$150	2022-09-05
LKT Labs	P3018-1 mg	Phellodendrine	6873-13-8	≥98%	1mg	$82.60	2023-07-10
MedChemExpress	HY-N0427-5mg	Phellodendrine	6873-13-8		5mg	￥990	2024-07-20

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Phellodendrine Related Literature

1. β-Phenylethylamines and the isoquinoline alkaloids

Kenneth W. Bentley Nat. Prod. Rep. 2001 18 148
2. Plasma metabolic profiling analysis of normal and ANIT-induced cholestasis rats after oral administration of Da-Huang-Xiao-Shi decoction using UHPLC-Q-Orbitrap MS coupled with pattern recognition

Guoxue Zhu,Yiling Chen,Qing Hu,Qianying Zhang,Qi Lv,Fang Feng Anal. Methods 2018 10 4827
3. β-Phenylethylamines and the isoquinoline alkaloids

Kenneth W. Bentley Nat. Prod. Rep. 2006 23 444
4. Non-targeted metabolite profiling and specific targeted discrimination strategy for quality evaluation of Cortex Phellodendri from different varieties

Guoxue Zhu,Fang Feng RSC Adv. 2018 8 22086
5. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1994 11 555
6. Plasma metabolic profiling analysis of normal and ANIT-induced cholestasis rats after oral administration of Da-Huang-Xiao-Shi decoction using UHPLC-Q-Orbitrap MS coupled with pattern recognition

Guoxue Zhu,Yiling Chen,Qing Hu,Qianying Zhang,Qi Lv,Fang Feng Anal. Methods 2018 10 4827
7. Rapid discovery and global characterization of chemical constituents and rats metabolites of Phellodendri amurensis cortex by ultra-performance liquid chromatography-electrospray ionization/quadrupole-time-of-flight mass spectrometry coupled with pattern recognition approach

Huiyu Wang,Guangli Yan,Aihua Zhang,Yuan Li,Yangyang Wang,Hui Sun,Xiuhong Wu,Xijun Wang Analyst 2013 138 3303
8. Quantitative and chemical fingerprint analysis for quality evaluation of the dried bark of wild Phellodendron amurense Rupr. based on HPLC-DAD-MS combined with chemometrics methods

Yang Zhang,Zhipeng Zhang,Haitao Liu,Bengang Zhang,Yonghong Liao,Zhao Zhang Anal. Methods 2015 7 2041
9. Non-targeted metabolite profiling and specific targeted discrimination strategy for quality evaluation of Cortex Phellodendri from different varieties

Guoxue Zhu,Fang Feng RSC Adv. 2018 8 22086
10. Real-time monitoring of the column chromatographic process of Phellodendri Chinensis Cortex part I: end-point determination based on near-infrared spectroscopy combined with machine learning

Sijun Wu,Tongcan Cui,Zheng Li,Ming Yang,Zhenzhong Zang,Wenlong Li New J. Chem. 2022 46 9085
11. Sustainable approaches for the study of alkaloids from plants using supercritical fluid-based processes

Jessy Pavón-Pérez,Alejandro Vallejos-Almirall,Cristian Agurto-Mu?oz,Oscar Galarce-Bustos Green Chem. 2022 24 9450

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